2-(4-Bromo-2,6-dimethylphenyl)ethanol

• Molecular Formula: C10H13BrO
• Molecular Weight: 229.11 g/mol
• IUPAC Name: 2-(4-bromo-2,6-dimethylphenyl)ethanol
• InChI: InChI=1S/C10H13BrO/c1-7-5-9(11)6-8(2)10(7)3-4-12/h5-6,12H,3-4H2,1-2H3
• InChI Key: VGUKMBPUMPQWAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CCO)C)Br

Description

2-(4-Bromo-2,6-dimethylphenyl)ethanol is a useful research compound. Its molecular formula is C10H13BrO and its molecular weight is 229.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Bromo-2,6-dimethylphenyl)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Bromo-2,6-dimethylphenyl)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Using a procedure analogous to that used to prepare 30B, 32A was heated in a pressure vessel with 9-BBN at 100° C. for 10 h to yield 32B (6.7 g, 62%) as a clear oil. 1H NMR (400 MHz, CDCl3) δ ppm 2.31 (s, 6 H) 2.89 (t, J=7.33 Hz, 2 H) 3.73 (t, J=7.33 Hz, 2 H) 7.16 (s, 2 H).